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Compound of Interest

Compound Name: Picrasin B

Cat. No.: B029745 Get Quote

For Immediate Release

Researchers, scientists, and drug development professionals handling Picrasin B must adhere

to stringent disposal procedures due to its high acute toxicity. This guide provides essential

safety and logistical information to ensure the proper management of Picrasin B waste,

thereby safeguarding laboratory personnel and the environment.

Picrasin B is characterized by significant toxicity, and while a specific United States

Environmental Protection Agency (EPA) hazardous waste code has not been definitively

assigned, its classification as "Fatal if swallowed" warrants a conservative approach to its

disposal.[1] Therefore, it is strongly recommended to manage Picrasin B as a P-listed

hazardous waste. This classification is reserved for acutely toxic chemicals, necessitating

specific handling and disposal protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with

appropriate personal protective equipment (PPE), including but not limited to:

Gloves: Nitrile rubber gloves are recommended.[2]

Eye Protection: Safety glasses or goggles.[2][3]

Lab Coat: To prevent skin contact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b029745?utm_src=pdf-interest
https://www.benchchem.com/product/b029745?utm_src=pdf-body
https://www.benchchem.com/product/b029745?utm_src=pdf-body
https://www.benchchem.com/product/b029745?utm_src=pdf-body
https://www.mdpi.com/2072-6643/12/9/2584
https://www.benchchem.com/product/b029745?utm_src=pdf-body
http://itcm.biotcm.net/detail/ingredient.html?nId=22856
http://itcm.biotcm.net/detail/ingredient.html?nId=22856
https://pmc.ncbi.nlm.nih.gov/articles/PMC8515544/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Use a NIOSH-approved respirator, especially when handling the

powder form, to avoid inhalation.[1][3]

All handling of Picrasin B and its waste should be conducted within a certified chemical fume

hood to minimize inhalation exposure.[2][4]

Quantitative Data Summary
For quick reference, the following table summarizes key information related to the handling and

disposal of Picrasin B.

Parameter Value/Information Source

CAS Number 26121-56-2 [5]

GHS Hazard Statements

H300: Fatal if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic

skin reaction. H318: Causes

serious eye damage. H334:

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled. H335:

May cause respiratory

irritation.

[1]

GHS Precautionary

Statements (Disposal)

P501: Dispose of contents/

container to an approved

waste disposal plant.

[2][3]

Recommended Waste

Classification

P-listed Hazardous Waste

(Acutely Toxic)
Based on high acute toxicity

Container for P-listed Waste

Must be securely sealed,

properly labeled, and stored in

a designated hazardous waste

accumulation area.

General P-list requirements

Step-by-Step Disposal Protocol
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The following protocol outlines the recommended steps for the proper disposal of Picrasin B
waste, including pure compound, contaminated materials, and empty containers.

Experimental Protocol for Neutralization (If Applicable
and Permitted)
Currently, there are no widely established and validated protocols for the in-lab neutralization of

Picrasin B for disposal purposes. Due to its complex structure and high toxicity, attempting to

neutralize it without a validated procedure could result in unknown and potentially hazardous

byproducts. Therefore, in-lab treatment is not recommended.

Disposal of Unused or Expired Picrasin B
Do not attempt to dispose of Picrasin B down the drain or in regular solid waste.

Carefully place the original container with the unused or expired Picrasin B into a larger,

compatible, and sealable waste container.

Label the outer container clearly as "Hazardous Waste - Acutely Toxic" and list "Picrasin B"

as the content.

Store the container in a designated satellite accumulation area for hazardous waste, away

from incompatible materials.

Arrange for pickup and disposal by your institution's certified hazardous waste management

provider.

Disposal of Contaminated Materials
Items such as pipette tips, weighing boats, gloves, and bench paper that have come into direct

contact with Picrasin B must be disposed of as hazardous waste.

Collect all contaminated solid materials in a designated, leak-proof hazardous waste bag or

container.

Seal the bag or container and label it as "Hazardous Waste - Acutely Toxic" with "Picrasin B
contaminated debris" as the contents.
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For contaminated sharps, use a designated sharps container that is also labeled as

hazardous waste.

Manage these containers as acutely toxic hazardous waste and arrange for their disposal

through your institution's environmental health and safety (EHS) office.

Disposal of Empty Containers
Due to the acute toxicity of Picrasin B, empty containers that once held this substance must

also be managed as hazardous waste.

Triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol).

Crucially, collect all three rinsates in a designated hazardous waste container for liquids. This

rinsate is now considered acutely toxic hazardous waste.

Label the rinsate container as "Hazardous Waste - Acutely Toxic" and list the solvent and

"trace Picrasin B" as the contents.

After triple-rinsing, the container can be defaced (to prevent reuse) and disposed of

according to your institution's guidelines for non-hazardous lab glass or plastic, but only after

confirmation with your EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Picrasin B and associated waste.
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Picrasin B Disposal Workflow
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Caption: Decision workflow for the safe disposal of Picrasin B waste streams.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Picrasin B, minimizing risks to personnel and the environment. Always consult your

institution's specific hazardous waste management guidelines and your EHS department for

final instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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